BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Aminofluorescein: A Technical Guide to a
Versatile Fluorescent Building Block

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Aminofluorescein

Cat. No.: B560659

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Aminofluorescein (5-AF) is a derivative of the highly versatile and widely used xanthene
dye, fluorescein. The introduction of a reactive primary amine group at the 5-position of the
phthalic acid moiety makes 5-AF a valuable building block for the synthesis of a wide array of
fluorescent probes and conjugates.[1] Its utility stems from the bright green fluorescence
characteristic of the fluorescein core, coupled with the ability to be covalently attached to
various biomolecules and surfaces. This technical guide provides an in-depth overview of 5-
aminofluorescein, covering its physicochemical properties, synthesis, and applications, with a
focus on its role in the development of fluorescent dyes for research and drug development.

Physicochemical and Photophysical Properties

5-Aminofluorescein is a dark red solid at room temperature.[2] It is partially soluble in water
and more soluble in organic solvents such as methanol and acetone.[2] The photophysical
properties of 5-AF are highly dependent on its environment, particularly the solvent and pH.
Like its parent molecule, fluorescein, 5-AF exhibits pH-sensitive fluorescence, which can be a
critical consideration in its application.[3]

The fluorescence quantum yield of 5-aminofluorescein is notably influenced by the solvent
environment. In aqueous solutions, the dianion form of aminofluoresceins is practically non-
fluorescent, and the quantum yields in alcohols are low.[2] However, in aprotic, non-hydrogen
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bond donor solvents like dimethyl sulfoxide (DMSO) and acetone, the quantum yield is

significantly higher. This phenomenon is attributed to the quenching effect of water, which can

hydrate the carboxylate group.

Table 1: Physicochemical Properties of 5-Aminofluorescein

Property Value Reference
Molecular Formula C20H13NOs
Molecular Weight 347.32 g/mol
Appearance Dark Red Solid
Melting Point 223 °C (decomposes)
Partially soluble in water;
Solubility Soluble in methanol (10
mg/mL) and acetone.
Table 2: Photophysical Properties of 5-Aminofluorescein

Property Value Conditions Reference
Excitation Maximum

~490 nm
(Aex)
Emission Maximum

~515-520 nm
(Aem)
Quantum Yield (®) 0.8% Water
Quantum Yield (®) 4% Methanol
Quantum Yield (®) 67% DMSO
Quantum Yield (®) 61% Acetone
Fluorescence Lifetime Alkaline aqueous

~4.08 ns ]
® solution
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Synthesis of 5-Aminofluorescein

The synthesis of 5-aminofluorescein typically involves the reaction of 4-nitrophthalic acid with
resorcinol, followed by the reduction of the resulting nitrofluorescein isomers. The initial
condensation reaction produces a mixture of 5-nitrofluorescein and 6-nitrofluorescein. These
isomers can be separated by techniques such as fractional crystallization of their diacetyl
derivatives. Subsequent reduction of the nitro group to an amine, often using reagents like
sodium sulfide or hydrazine hydrate, yields 5-aminofluorescein.

5-Aminofluorescein as a Building Block for
Fluorescent Dyes

The primary utility of 5-aminofluorescein lies in its reactive amino group, which serves as a
handle for conjugation to a wide variety of molecules. This allows for the creation of custom
fluorescent probes for specific applications.

Bioconjugation

The amino group of 5-AF can be readily reacted with various functional groups to form stable
covalent bonds. Common bioconjugation reactions involving 5-aminofluorescein include:

o Amide Bond Formation: The amine can react with activated carboxylic acids (e.g., N-
hydroxysuccinimide [NHS] esters) or acyl chlorides to form stable amide bonds. This is a
widely used strategy for labeling proteins, peptides, and other amine-containing
biomolecules.

 Isothiocyanate Chemistry: 5-Aminofluorescein is a precursor for the synthesis of
fluorescein isothiocyanate (FITC), a widely used amine-reactive labeling reagent. The amino
group is converted to an isothiocyanate group (-N=C=S), which readily reacts with primary
amines on biomolecules to form a stable thiourea linkage.

o Schiff Base Formation: The amine can react with aldehydes and ketones to form a Schiff
base, which can be further stabilized by reduction to a secondary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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